Cas no 1226438-78-3 (N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide)

• Product Name: N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide
• CAS No: 1226438-78-3
• MF: C₁₅H₁₅F₃N₂O
• MW: 296.287614107132
• CID: 6295485
• PubChem ID: 49677746
• Update Time: 2025-05-21

N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide
• 1226438-78-3
• N-(3-(1H-pyrrol-1-yl)propyl)-2-(trifluoromethyl)benzamide
• F5937-0120
• N-(3-pyrrol-1-ylpropyl)-2-(trifluoromethyl)benzamide
• AKOS024527590
• N-[3-(1H-pyrrol-1-yl)propyl]-2-(trifluoromethyl)benzamide
• VU0528202-1

• Inchi： 1S/C15H15F3N2O/c16-15(17,18)13-7-2-1-6-12(13)14(21)19-8-5-11-20-9-3-4-10-20/h1-4,6-7,9-10H,5,8,11H2,(H,19,21)
• InChI Key： IKZXARLUSCBDEJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NCCCN1C=CC=C1)=O)(F)F

Computed Properties

• Exact Mass: 296.11364759g/mol
• Monoisotopic Mass: 296.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34Ų

Additional information on N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide

N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide (CAS No. 1226438-78-3) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzamide backbone with a trifluoromethyl group and a pyrrolidinylpropyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest in both academic and commercial research.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The benzamide moiety, on the other hand, is known for its ability to form hydrogen bonds, which can significantly influence the pharmacokinetic properties of a molecule. The integration of these elements in N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide makes it a promising candidate for drug development, particularly in the design of new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzamide derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution, while the pyrrolidinylpropyl chain is appended via nucleophilic acylation. These steps are carefully optimized to ensure high yields and purity, as outlined in recent publications on advanced organic synthesis techniques.

One of the most intriguing aspects of N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide is its versatility in different chemical environments. For instance, the trifluoromethyl group not only enhances lipophilicity but also confers resistance to metabolic degradation, which is crucial for drug candidates targeting chronic diseases. Additionally, the pyrrolidinylpropyl chain introduces steric bulk and potential sites for further functionalization, enabling researchers to explore its applications in diverse fields such as agrochemicals and materials science.

Recent research has also focused on the biological activity of this compound. In vitro studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, computational modeling has revealed that the molecule exhibits favorable pharmacokinetic profiles, including good absorption and low clearance rates.

In terms of industrial applications, N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide has shown promise as a building block for advanced materials. Its ability to form stable amide bonds makes it suitable for use in polymer chemistry, where it can be incorporated into high-performance polymers with tailored mechanical and thermal properties.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These advancements ensure that researchers can reliably study its properties and behavior under various conditions.

In conclusion, N-3-(1H-pyrrol-1-yl)propyl-2-(trifluoromethyl)benzamide (CAS No. 1226438-78-3) stands out as a versatile and multifunctional compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups offers exciting opportunities for innovation in drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and technology.